SAR405 R enantiomer
SAR405 R enantiomer
SAR405 R enantiomer is an enantiomer of SAR405. SAR405 is a PIK3C3/Vps34 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1946010-79-2
VCID:
VC0006616
InChI:
InChI=1S/C19H21ClF3N5O2/c1-12-11-30-5-4-26(12)16-7-17(29)27-3-2-15(19(21,22)23)28(18(27)25-16)10-13-6-14(20)9-24-8-13/h6-9,12,15H,2-5,10-11H2,1H3/t12-,15-/m1/s1
SMILES:
CC1COCCN1C2=CC(=O)N3CCC(N(C3=N2)CC4=CC(=CN=C4)Cl)C(F)(F)F
Molecular Formula:
C₁₉H₂₁ClF₃N₅O₂
Molecular Weight:
443.85
SAR405 R enantiomer
CAS No.: 1946010-79-2
Inhibitors
VCID: VC0006616
Molecular Formula: C₁₉H₂₁ClF₃N₅O₂
Molecular Weight: 443.85
| CAS No. | 1946010-79-2 |
|---|---|
| Product Name | SAR405 R enantiomer |
| Molecular Formula | C₁₉H₂₁ClF₃N₅O₂ |
| Molecular Weight | 443.85 |
| IUPAC Name | (8R)-9-[(5-chloropyridin-3-yl)methyl]-2-[(3R)-3-methylmorpholin-4-yl]-8-(trifluoromethyl)-7,8-dihydro-6H-pyrimido[1,2-a]pyrimidin-4-one |
| Standard InChI | InChI=1S/C19H21ClF3N5O2/c1-12-11-30-5-4-26(12)16-7-17(29)27-3-2-15(19(21,22)23)28(18(27)25-16)10-13-6-14(20)9-24-8-13/h6-9,12,15H,2-5,10-11H2,1H3/t12-,15-/m1/s1 |
| Standard InChIKey | SPDQRCUBFSRAFI-IUODEOHRSA-N |
| SMILES | CC1COCCN1C2=CC(=O)N3CCC(N(C3=N2)CC4=CC(=CN=C4)Cl)C(F)(F)F |
| Description | SAR405 R enantiomer is an enantiomer of SAR405. SAR405 is a PIK3C3/Vps34 inhibitor. |
| Reference | [1]. Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. Autophagy. 2015 Apr 3;11(4):725-6. |
| PubChem Compound | 91933781 |
| Last Modified | Nov 11 2021 |
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